Cas no 93286-13-6 (4-Imidazolidinone, 1-phenyl-3-(phenylmethyl)-2-thioxo-)

• Product Name: 4-Imidazolidinone, 1-phenyl-3-(phenylmethyl)-2-thioxo-
• CAS No: 93286-13-6
• MF: C₁₆H₁₄N₂OS
• MW: 282.360162258148
• CID: 4336764
• PubChem ID: 13339828
• Update Time: 2025-10-29

4-Imidazolidinone, 1-phenyl-3-(phenylmethyl)-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidinone, 1-phenyl-3-(phenylmethyl)-2-thioxo-
• 3-Benzyl-1-phenyl-2-thiohydantoin, 95%
• 93286-13-6
• 3-benzyl-1-phenyl-2-thioxoimidazolidin-4-one
• SCHEMBL11067037
• 1-phenyl-3-benzyl-2-thiohydantoin
• starbld0029423
• FSEITHGMHULXRI-UHFFFAOYSA-N

• MDL： MFCD27665237
• Inchi： 1S/C16H14N2OS/c19-15-12-17(14-9-5-2-6-10-14)16(20)18(15)11-13-7-3-1-4-8-13/h1-10H,11-12H2
• InChI Key： FSEITHGMHULXRI-UHFFFAOYSA-N
• SMILES： S=C1N(C2C=CC=CC=2)CC(N1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 282.08268425g/mol
• Monoisotopic Mass: 282.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.6Ų

Additional information on 4-Imidazolidinone, 1-phenyl-3-(phenylmethyl)-2-thioxo-

1-Phenyl-3-(Phenylmethyl)-2-Thioxo-4-Imidazolidinone (CAS No. 93286-13-6)

1-Phenyl-3-(Phenylmethyl)-2-thioxo-4-imidazolidinone (CAS No. 93286-13-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1-Phenyl-3-benzyl-2-thioxoimidazolidin-4-one, is characterized by its unique structural features, which include a thioxo group and a benzyl substituent, making it an intriguing candidate for various applications.

The molecular structure of 1-Phenyl-3-(Phenylmethyl)-2-thioxo-4-imidazolidinone consists of a five-membered imidazolidinone ring with a thione (C=S) functionality. The presence of the phenyl and benzyl groups imparts additional stability and reactivity to the molecule, which can be exploited in the design of novel pharmaceuticals and bioactive compounds.

Recent studies have highlighted the potential of 1-Phenyl-3-(Phenylmethyl)-2-thioxo-4-imidazolidinone in various biological systems. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The thione group is believed to play a crucial role in mediating these effects by interacting with key cellular targets involved in inflammation pathways.

In addition to its anti-inflammatory activity, 1-Phenyl-3-(Phenylmethyl)-2-thioxo-4-imidazolidinone has been investigated for its potential as an antiviral agent. A study conducted by a team of researchers at the University of California, San Francisco, demonstrated that this compound can effectively inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is thought to involve the disruption of viral protein synthesis, thereby preventing the virus from replicating and spreading within host cells.

The versatility of 1-Phenyl-3-(Phenylmethyl)-2-thioxo-4-imidazolidinone extends beyond its biological applications. In organic synthesis, this compound serves as a valuable building block for the construction of more complex molecules. Its reactivity with various functional groups allows chemists to introduce additional functionalities, thereby expanding its potential uses in drug discovery and development.

Synthesis of 1-Phenyl-3-(Phenylmethyl)-2-thioxo-4-imidazolidinone typically involves a multi-step process that begins with the condensation of phenylacetonitrile and thiourea, followed by cyclization and substitution reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound, making it more accessible for large-scale applications.

The physical properties of 1-Phenyl-3-(Phenylmethyl)-2-thioxo-4-imidazolidinone, such as its melting point and solubility, are also important considerations for its use in pharmaceutical formulations. It is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination.

In conclusion, 1-Phenyl-3-(Phenylmethyl)-2-thioxo-4-imidazolidinone (CAS No. 93286-13-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.